Cas no 172787-73-4 (Coenzyme A, S-(2-hydroxy-3,7,11,15-tetramethylhexadecanoate))

• Product Name: Coenzyme A, S-(2-hydroxy-3,7,11,15-tetramethylhexadecanoate)
• CAS No: 172787-73-4
• MF: C₄₁H₇₄N₇O₁₈P₃S
• MW: 1078.04865312576
• CID: 905710
• PubChem ID: 441263
• Update Time: 2025-04-19

Coenzyme A, S-(2-hydroxy-3,7,11,15-tetramethylhexadecanoate) Chemical and Physical Properties

Names and Identifiers

• [5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-3-[2-[2-(2-hydroxy-3,7,11,15-tetramethyl-hexadecanoyl)sulfanylethylcarbamoyl]ethylcarbamoyl]-2,2-dimethyl-propoxy]-phosphoryl]oxy-phosphoryl]oxymethyl]oxolan-3-yl]oxyphosphonic acid
• 2-Hydroxyphytanoyl-CoA
• S-{1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} (3S,7R,11R)-2-hydroxy-3,7,11,15-tetramethylhexadecanethioate (non-preferred name)
• Coenzyme A, S-(2-hydroxy-3,7,11,15-tetramethylhexadecanoate)
• [5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-3-[2-[2-(2-hydroxy-3,7,11,15-tetram
• S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S,7R,11R)-2-hydroxy-3,7,11,15-tetramethylhexadecanethioate
• 172787-73-4
• (3S)-2-hydroxyphytanoyl-CoA
• (3S,7R,11R)-2-hydroxy-3,7,11,15-tetramethylhexadecanoyl-Coenzyme A
• (3S)-2-hydroxyphytanoyl-Coenzyme A
• (3S,7R,11R)-2-hydroxy-3,7,11,15-tetramethylhexadecanoyl-CoA
• 3(S)-2-hydroxyphytanoyl-CoA
• 3S2HPhy-CoA
• 3S2HPhy-Coenzyme A
• LMFA07050185
• {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({hydroxy[3-hydroxy-3-({2-[(2-{[(3S,7R,11R)-2-hydroxy-3,7,11,15-tetramethylhexadecanoyl]sulfanyl}ethyl)carbamoyl]ethyl}carbamoyl)-2,2-dimethylpropoxy]phosphoryl}oxy)phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid
• 2-Hydroxyphytanoyl-CoA; (Acyl-CoA); [M+H]+;
• 3(S)-2-hydroxyphytanoyl-Coenzyme A

• Inchi： 1S/C41H74N7O18P3S/c1-25(2)11-8-12-26(3)13-9-14-27(4)15-10-16-28(5)32(50)40(54)70-20-19-43-30(49)17-18-44-38(53)35(52)41(6,7)22-63-69(60,61)66-68(58,59)62-21-29-34(65-67(55,56)57)33(51)39(64-29)48-24-47-31-36(42)45-23-46-37(31)48/h23-29,32-35,39,50-52H,8-22H2,1-7H3,(H,43,49)(H,44,53)(H,58,59)(H,60,61)(H2,42,45,46)(H2,55,56,57)/t26-,27-,28+,29-,32?,33-,34-,35?,39-/m1/s1
• InChI Key： WNVFJMYPVBOLKV-PJDIVXIPSA-N
• SMILES： S(CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O)C(C([C@@H](C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O)=O

Computed Properties

• Exact Mass: 1077.40282
• Monoisotopic Mass: 1077.40239070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 70
• Rotatable Bond Count: 34
• Complexity: 1790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 409Ų

Experimental Properties

• PSA: 383.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs